Cas no 34060-72-5 (4-chloro-2-(chloromethyl)-1-methylbenzene)

• Product Name: 4-chloro-2-(chloromethyl)-1-methylbenzene
• CAS No: 34060-72-5
• MF: C₈H₈Cl₂
• MW: 175.05512046814
• CID: 1462560
• PubChem ID: 524355
• Update Time: 2025-04-23

4-chloro-2-(chloromethyl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-2-(chloromethyl)-1-methyl-
• 2-methyl-5-chlorobenzyl chloride
• 4-chloro-2-(chloromethyl)-1-methylbenzene
• 4-CHLORO-2-(CHLOROMETHYL)-1-METHYL-BENZENE
• BS-52473
• Benzene, 4-chloro-2-(chloromethyl)-1-methyl
• AKOS017518603
• 34060-72-5
• MFCD12547163
• AT13353
• EN300-1086439
• SCHEMBL9861809
• DB-195440

• Inchi： 1S/C8H8Cl2/c1-6-2-3-8(10)4-7(6)5-9/h2-4H,5H2,1H3
• InChI Key： JMGAFTBKTDKOHT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C)Cl

Computed Properties

• Exact Mass: 174.00044
• Monoisotopic Mass: 174.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-chloro-2-(chloromethyl)-1-methylbenzene

Benzene, 4-chloro-2-(chloromethyl)-1-methyl (CAS No 34060-72-5): A Comprehensive Overview

The compound Benzene, 4-chloro-2-(chloromethyl)-1-methyl, also identified by its CAS No 34060-72-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine atoms and a chloromethyl group at specific positions. The presence of these substituents imparts distinct chemical properties, making it a subject of interest in various research and industrial applications.

Recent studies have highlighted the importance of Benzene, 4-chloro-2-(chloromethyl)-1-methyl in the development of advanced materials and pharmaceuticals. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, leveraging its reactivity and structural versatility. For instance, the molecule's ability to undergo nucleophilic substitution reactions has been exploited in the creation of novel drug candidates targeting specific biological pathways.

The synthesis of Benzene, 4-chloro-2-(chloromethyl)-1-methyl involves a multi-step process that typically begins with chlorination of benzene derivatives followed by alkylation to introduce the chloromethyl group. The optimization of these steps has been a focus of recent investigations, with chemists seeking to enhance yield and reduce environmental impact. Innovations in catalytic systems and reaction conditions have significantly improved the efficiency of this synthesis pathway.

In terms of applications, Benzene, 4-chloro-2-(chloromethyl)-1-methyl has found utility in the production of high-performance polymers and specialty chemicals. Its role as an intermediate in polymer chemistry has been particularly noteworthy, where it contributes to the formation of materials with enhanced thermal stability and mechanical properties. Additionally, its use in agrochemicals has been explored, with studies indicating potential as an effective fungicide or insecticide.

The molecular structure of Benzene, 4-chloro-2-(chloromethyl)-1-methyl plays a crucial role in determining its reactivity and functionality. The substitution pattern on the benzene ring influences electronic effects and steric hindrance, which are critical factors in its chemical behavior. Recent computational studies have provided deeper insights into these effects, enabling more precise predictions of reaction outcomes and guiding the design of new compounds with tailored properties.

From an environmental perspective, understanding the fate and transport of Benzene, 4-chloro-2-(chloromethyl)-1-methyl in natural systems is essential for assessing its potential impact on ecosystems. Research has focused on its biodegradation pathways and toxicity profiles, with findings suggesting that under certain conditions, the compound can undergo microbial transformation into less harmful products.

In conclusion, Benzene, 4-chloro-2-(chloromethyl)-1-methyl (CAS No 34060-72-5) stands out as a versatile and valuable molecule in contemporary chemistry. Its diverse applications across multiple industries underscore its significance as both a research tool and an industrial material. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations.